![molecular formula C8H15NO3 B6167933 2-hydroxy-1-[(2S)-2-(hydroxymethyl)piperidin-1-yl]ethan-1-one CAS No. 1867803-29-9](/img/no-structure.png)
2-hydroxy-1-[(2S)-2-(hydroxymethyl)piperidin-1-yl]ethan-1-one
Overview
Description
2-hydroxy-1-[(2S)-2-(hydroxymethyl)piperidin-1-yl]ethan-1-one, or 2-hydroxy-1-piperidin-2-yl-ethanone, is a synthetic organic compound that has a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of experiments and is also known for its stability and ease of synthesis.
Scientific Research Applications
2-hydroxy-1-piperidin-2-yl-ethanone has a wide range of applications in scientific research. It has been used as a substrate for the synthesis of other compounds, such as peptides and peptidomimetics. It has also been used as a model compound to study the mechanism of action of enzymes, such as proteases and aminopeptidases. Additionally, it has been used to study the structure and function of proteins, such as the human proteins GAPDH and HSP90.
Mechanism of Action
2-hydroxy-1-piperidin-2-yl-ethanone is believed to act as a competitive inhibitor of certain enzymes, such as proteases and aminopeptidases. It is thought to interact with the active site of the enzyme and prevent the substrate from binding. This inhibition is reversible and can be overcome by increasing the concentration of the substrate.
Biochemical and Physiological Effects
2-hydroxy-1-piperidin-2-yl-ethanone has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, such as E. coli, and to reduce inflammation in the lungs. Additionally, it has been shown to reduce the activity of certain enzymes, such as proteases, and to inhibit the formation of certain proteins, such as HSP90.
Advantages and Limitations for Lab Experiments
2-hydroxy-1-piperidin-2-yl-ethanone has several advantages for use in laboratory experiments. It is a relatively stable compound that can be synthesized easily and is relatively inexpensive. Additionally, it can be used as a model compound to study the mechanism of action of enzymes and proteins. However, it is important to note that the compound can be toxic when used in high concentrations, so it is important to use caution when handling the compound.
Future Directions
The potential future directions for 2-hydroxy-1-piperidin-2-yl-ethanone are numerous. It could be used in the development of new drugs and therapeutics, as well as in the development of new diagnostic tools. Additionally, it could be used to study the structure and function of proteins, as well as to study the mechanism of action of enzymes. Finally, it could be used to study the effects of environmental pollutants on human health, as well as to study the effects of various dietary supplements on human health.
Synthesis Methods
2-hydroxy-1-piperidin-2-yl-ethanone is typically synthesized through a process known as hydroformylation. This process involves the reaction of an aldehyde or ketone with carbon monoxide and hydrogen in the presence of a metal catalyst, such as rhodium or cobalt. The resulting product is then subjected to a series of purification steps to remove any impurities. The compound can also be synthesized through other methods, such as the reaction of an aldehyde or ketone with an alcohol in the presence of an acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-hydroxy-1-[(2S)-2-(hydroxymethyl)piperidin-1-yl]ethan-1-one involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-piperidone", "formaldehyde", "sodium borohydride", "sodium hydroxide", "hydrogen peroxide", "acetic acid", "sodium acetate", "water" ], "Reaction": [ "Step 1: Conversion of 2-piperidone to 2-(hydroxymethyl)piperidine", "2-piperidone is reacted with formaldehyde and sodium borohydride in the presence of sodium hydroxide to yield 2-(hydroxymethyl)piperidine.", "Step 2: Oxidation of 2-(hydroxymethyl)piperidine to 2-(hydroxyethyl)piperidine", "2-(hydroxymethyl)piperidine is oxidized with hydrogen peroxide in the presence of acetic acid to yield 2-(hydroxyethyl)piperidine.", "Step 3: Conversion of 2-(hydroxyethyl)piperidine to 2-hydroxy-1-[(2S)-2-(hydroxymethyl)piperidin-1-yl]ethan-1-one", "2-(hydroxyethyl)piperidine is reacted with acetic anhydride in the presence of sodium acetate and water to yield 2-hydroxy-1-[(2S)-2-(hydroxymethyl)piperidin-1-yl]ethan-1-one." ] } | |
CAS RN |
1867803-29-9 |
Product Name |
2-hydroxy-1-[(2S)-2-(hydroxymethyl)piperidin-1-yl]ethan-1-one |
Molecular Formula |
C8H15NO3 |
Molecular Weight |
173.2 |
Purity |
95 |
Origin of Product |
United States |
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